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Application Notes and Protocols for Researchers,
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Introduction

Rediocide A, a natural product, has emerged as a promising agent in cancer immunotherapy

research.[1][2] Its primary application lies in its ability to counteract tumor immune evasion

mechanisms, specifically by enhancing the cytotoxic activity of Natural Killer (NK) cells.[1][2][3]

This document provides a detailed guide for the practical application of Rediocide A in

immunology research, including its mechanism of action, experimental protocols, and relevant

data.

Mechanism of Action

Rediocide A functions as an immune checkpoint inhibitor by targeting the TIGIT/CD155

signaling pathway.[1][2] It acts by down-regulating the expression of CD155 (Poliovirus

Receptor) on the surface of tumor cells. CD155 is a ligand for the inhibitory receptor TIGIT,

which is expressed on NK cells and T cells. By reducing CD155 expression, Rediocide A
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prevents the engagement of TIGIT, thereby blocking the inhibitory signals that suppress NK

cell-mediated cytotoxicity. This leads to an enhanced anti-tumor immune response.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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